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Compound of Interest

Compound Name: 1-Formylpyrrolidine

Cat. No.: B1209714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 1-
Formylpyrrolidine (CAS No: 3760-54-1). The information is intended to support laboratory

safety protocols and to ensure the well-being of personnel working with this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Formylpyrrolidine is presented in

Table 1. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Source

Molecular Formula C₅H₉NO [1]

Molecular Weight 99.13 g/mol [1]

Appearance
Clear, slightly yellow to light

brown liquid

Boiling Point 92-94 °C at 15 mmHg [2]

Density 1.04 g/mL at 25 °C [2]

Flash Point 95 °C (203 °F) - closed cup [2]

Refractive Index n20/D 1.479 (lit.) [2]

Storage Temperature Room Temperature [3]

Hazard Identification and GHS Classification
1-Formylpyrrolidine is classified as a hazardous substance. A summary of its GHS

classification is provided in Table 2.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[4]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[4]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[4]

Signal Word: Warning

Hazard Pictograms:

alt text
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Toxicological Data
While specific quantitative toxicity data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 1-Formylpyrrolidine are not readily available in the public domain, the

GHS classification indicates that it is harmful if swallowed.[4]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 1-
Formylpyrrolidine.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. However, as a

minimum, the following should be used:

PPE Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene) and a lab coat.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If vapors or aerosols are

generated, a NIOSH-approved respirator with

an appropriate cartridge is recommended.[5]

Handling
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.
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Wash hands thoroughly after handling.

Storage
Keep the container tightly closed in a dry and well-ventilated place.[5]

Store away from heat, sparks, open flames, and other ignition sources.

Store at room temperature.[3]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]
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Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back.[5][6] Hazardous combustion products include carbon oxides and

nitrogen oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Remove

all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, earth, vermiculite)

and place it in a suitable container for disposal. Use spark-proof tools and explosion-proof

equipment.

Experimental Protocols Workflow
The following diagram illustrates a general workflow for handling 1-Formylpyrrolidine in a

research setting, emphasizing safety at each step.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Risk Assessment
- Review SDS

- Identify Hazards

2. PPE Selection
- Goggles/Face Shield

- Gloves
- Lab Coat

Informs

3. Workspace Preparation
- Fume Hood Check

- Spill Kit Ready
- Waste Container Labeled

4. Chemical Transfer
- Use Grounding Straps

- Non-Sparking Tools

5. Reaction Setup
- Controlled Addition

- Temperature Monitoring

6. Reaction Work-up
- Quenching
- Extraction

7. Decontamination
- Clean Glassware

- Wipe Surfaces

8. Waste Disposal
- Segregate Waste

- Follow Institutional Protocols

9. Storage
- Tightly Sealed Container

- Ventilated Area

Click to download full resolution via product page

General workflow for handling 1-Formylpyrrolidine.
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Logical Relationship of Emergency Response
The following diagram outlines the logical steps to be taken in the event of an emergency

involving 1-Formylpyrrolidine.

Emergency Response Protocol

Immediate Actions

First Aid

Spill Control (Trained Personnel Only)

Spill or Exposure Occurs

Evacuate Immediate Area Alert Colleagues & Supervisor Remove Ignition Sources (if safe) Don Appropriate PPE

If spill

Move to Fresh Air Remove Contaminated Clothing
Rinse with Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Contain Spill with Absorbent

Collect with Non-Sparking Tools

Dispose as Hazardous Waste

Report Incident to EHS

Click to download full resolution via product page

Emergency response flowchart for 1-Formylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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